Cas no 21621-78-3 (1-(1-isoquinolin-1-yl-5-methyl-1H-pyrazol-4-yl)ethanone)

• Product Name: 1-(1-isoquinolin-1-yl-5-methyl-1H-pyrazol-4-yl)ethanone
• CAS No: 21621-78-3
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 1402691
• PubChem ID: 3032760
• Update Time: 2025-04-20

1-(1-isoquinolin-1-yl-5-methyl-1H-pyrazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-isoquinolin-1-yl-5-methyl-1H-pyrazol-4-yl)ethanone
• 1-[1-(1-Isoquinolinyl)-5-methyl-1H-pyrazol-4-yl]ethanone
• 1-(2-Isoquinolyl)-5-methyl-4-pyrazolyl methyl ketone
• DTXSID10944224
• KETONE, 1-(2-ISOQUINOLYL)-5-METHYL-4-PYRAZOLYL METHYL
• BRN 0750977
• 21621-78-3
• 1-[1-(Isoquinolin-1-yl)-5-methyl-1H-pyrazol-4-yl]ethan-1-one

• Inchi： 1S/C15H13N3O/c1-10-14(11(2)19)9-17-18(10)15-13-6-4-3-5-12(13)7-8-16-15/h3-9H,1-2H3
• InChI Key： CUALCSUHQWHGFD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NN(C2C3C=CC=CC=3C=CN=2)C=1C

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78